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Compound of Interest

Compound Name: Cobalt--dysprosium (1/3)

Cat. No.: B15483335

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with novel materials like Cobalt-dysprosium (1/3). This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the safe handling of this rare earth alloy.

Hazard Identification and Personal Protective
Equipment

Cobalt-dysprosium alloys, in their solid form, are generally stable. However, the primary
hazards arise from the fine dust or fumes that may be generated during processing, such as
grinding, cutting, or melting.[1] These fine particles can be inhaled or come into contact with the
skin and eyes.

Cobalt is a known skin and respiratory sensitizer and is classified as a possible human
carcinogen.[2][3] Inhalation of cobalt dust can lead to respiratory issues, including asthma-like
allergies and lung fibrosis.[2] Skin contact may cause allergic dermatitis.[2]

Dysprosium, a rare earth metal, is generally considered to have low toxicity. However, its dust
can be irritating to the eyes and respiratory tract.[4][5] Finely divided dysprosium powder is
flammable and may ignite when exposed to sparks or flame.[6]

Given the properties of its constituent elements, Cobalt-dysprosium (1/3) should be handled
with caution to minimize the generation and inhalation of dust.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15483335?utm_src=pdf-interest
https://www.cobaltinstitute.org/news/cobalt-occupational-exposure-limits-how-the-next-steps-of-the-legislative-oel-process-are-key-for-the-future-of-the-eus-green-transition/
https://nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://www.osha.gov/etools/sawmills/plant-wide-hazards/health-hazards/cobalt-dust
https://nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://www.espimetals.com/index.php/msds/551-Dysprosium%20Oxide
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/dysprosium%20metal%20%20-%20ESPI.pdf
https://www.espimetals.com/index.php/msds/898-Dysprosium%20Powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Recommended Personal Protective Equipment (PPE):

Protection Type

Recommended Equipment

Specifications & Rationale

Respiratory Protection

NIOSH-approved respirator

A respirator is crucial when
handling powders or
performing operations that
generate dust or fumes. For
cobalt dust, NIOSH
recommends specific
respirators based on the

concentration.[7]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against airborne
particles.[4][5]

Hand Protection

Impermeable gloves (e.g.,

nitrile)

To prevent skin contact with

the alloy powder.[4]

Body Protection

Laboratory coat

To protect clothing and skin

from contamination.

Quantitative Data

The following table summarizes key quantitative data for cobalt and dysprosium. Specific data

for the Cobalt-dysprosium (1/3) alloy is not readily available and should be determined

experimentally.
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Cobalt-Dysprosium

Property Cobalt Dysprosium i
(1/3) (Estimated)
CAS Number 7440-48-4 7429-91-6 N/A
Melting Point 1495 °C 1412 °CJ[5] ~1400-1500 °C
Boiling Point 2927 °C 2567 °C N/A
Density 8.90 g/cm3[8] 8.551 g/cm3 ~8.6-8.8 g/cm3
] OSHA PEL: 0.1
Occupational S
mg/m3[3]NIOSH REL: No specific limit Handle to meet the

Exposure Limits

0.05 mg/m3[7]ACGIH established[4][5] OEL for Cobalt
(OELS) - 8-hr TWA

TLV: 0.02 mg/m3[2]

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, REL: Recommended
Exposure Limit, TLV: Threshold Limit Value.

Experimental Protocol: Handling Cobalt-
Dysprosium (1/3) in an Inert Atmosphere

Due to the potential for the fine powder of the alloy to be air-sensitive, particularly the
dysprosium component, handling in an inert atmosphere is recommended.

Materials:

o Cobalt-dysprosium (1/3) alloy

» Schlenk flask or similar reaction vessel

e Septum

e Cannula (double-tipped needle)

* Inert gas source (Argon or Nitrogen) with a bubbler

e Schlenk line or glove box
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e Spatula
e Solvent (if required for a reaction)
Procedure:

o Preparation: Ensure all glassware is clean and oven-dried to remove any moisture.[9]
Assemble the glassware (e.g., Schlenk flask with a stir bar) and purge with a dry, inert gas.

o Transfer of Alloy:

o In a Glove Box: The most secure method for handling air-sensitive materials is within a
glove box.[10] Weigh the desired amount of the alloy inside the glove box and transfer it to
the reaction vessel.

o Using a Schlenk Line: If a glove box is not available, the transfer can be performed on a
Schlenk line under a positive pressure of inert gas.[11]

1. Connect the reaction vessel to the Schlenk line and evacuate and backfill with inert gas
three times to ensure an inert atmosphere.[11]

2. Briefly remove the septum while maintaining a strong flow of inert gas and quickly add
the alloy powder using a spatula.

3. Immediately replace the septum.

o Addition of Solvents or Reagents: If the experimental protocol requires the addition of a
liquid, use a syringe or cannula to transfer the liquid into the reaction vessel while
maintaining a positive pressure of inert gas.[9]

e Reaction: Once all components are added, the reaction can be carried out under a
continuous positive pressure of inert gas, which can be monitored with an oil bubbler.

o Work-up and Isolation: The work-up and isolation of the product should also be conducted
under an inert atmosphere until the final product is confirmed to be air-stable.

Operational and Disposal Plans
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A clear plan for the entire lifecycle of the material, from handling to disposal, is critical for safety
and environmental protection.

Operational Plan Workflow
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Operational Workflow for Handling Cobalt-Dysprosium (1/3)
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Caption: Operational workflow for handling Cobalt-Dysprosium (1/3).
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Disposal Plan:
All waste containing Cobalt-dysprosium (1/3) must be treated as hazardous waste.
e Segregation:

o Solid Waste: Collect all solid waste, including unused alloy, contaminated consumables
(e.g., gloves, weighing paper), in a clearly labeled, sealed container.

o Liquid Waste: Collect liquid waste from reactions and cleaning in a separate, labeled, and
sealed container. Do not mix with other waste streams unless compatibility has been
confirmed.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical
name "Cobalt-dysprosium alloy,” and the primary hazards (e.g., "Toxic," "Flammable Solid" if
in fine powder form).

e Storage: Store waste containers in a designated, well-ventilated area, away from
incompatible materials.

o Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.[12] Do not dispose of this
material down the drain or in regular trash.[12] The recycling of rare earth elements is an
emerging field and may be an option for larger quantities of waste.[13][14]

Logical Relationship of Hazards and Protective Measures
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Hazards and Protective Measures for Cobalt-Dysprosium (1/3)
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Caption: Logical relationship of hazards and protective measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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